Cas no 931-54-4 (Isocyanobenzene)

Isocyanobenzene structure
Isocyanobenzene structure
Product Name:Isocyanobenzene
CAS No:931-54-4
MF:C7H5N
MW:103.121301412582
MDL:MFCD05148520
CID:806205
PubChem ID:13606
Update Time:2025-09-21

Isocyanobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, isocyano-
    • 1-ISOCYANOBENZENE
    • ISOCYANOBENZENE
    • Benzene,isocyano
    • C6H5-NC
    • Phenyl isocyanide
    • Benzoisonitrile
    • Phenyl isonitrile
    • Isocyanobenzene (ACI)
    • Phenyl isocyanide (6CI, 7CI, 8CI)
    • MFCD05148520
    • Q27110030
    • NS00042673
    • AKOS002433953
    • DTXSID50239267
    • SY243548
    • SCHEMBL244994
    • Isocyanobenzene, AldrichCPR
    • isocyano-benzene
    • 931-54-4
    • GEO-03710
    • CHEBI:29367
    • DS3UDW47UG
    • Phenylisocyanide
    • AB1473
    • PHENYL ISOCYANIDE (1-ISOCYANOBENZENE)
    • InChI=1/C7H5N/c1-8-7-5-3-2-4-6-7/h2-6
    • EINECS 213-239-2
    • DB-008764
    • Isocyanobenzene
    • MDL: MFCD05148520
    • Inchi: 1S/C7H5N/c1-8-7-5-3-2-4-6-7/h2-6H
    • InChI Key: RCIBIGQXGCBBCT-UHFFFAOYSA-N
    • SMILES: [C-]#[N+]C1C=CC=CC=1

Computed Properties

  • Exact Mass: 103.04200
  • Monoisotopic Mass: 103.042199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 4.4

Experimental Properties

  • Density: 1.0248 (rough estimate)
  • Boiling Point: 183.35°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.6760 (estimate)
  • PSA: 0.00000
  • LogP: 1.46810

Isocyanobenzene Security Information

Isocyanobenzene Pricemore >>

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Isocyanobenzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Dichloromethane ;  30 min, 0 °C; 1 h, rt; 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Selective Gold-Catalyzed Synthesis of Cyanamides and 1-Substituted 1H-Tetrazol-5-Amines from Isocyanides
Skoch, Karel; Cisarova, Ivana; Stepnicka, Petr, Chemistry - A European Journal, 2018, 24(52), 13788-13791

Production Method 2

Reaction Conditions
1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran ,  Hexamethylphosphoramide
Reference
Reductions with samarium(II) iodide
Molander, Gary A., Organic Reactions (Hoboken, 1994, 46,

Production Method 3

Reaction Conditions
1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran ,  Hexamethylphosphoramide
Reference
Reactions of RNCO and RNCS promoted by SmI2
Liu, Yunshan; Bei, Meizhi, Youji Huaxue, 1994, 14(1), 34-8

Production Method 4

Reaction Conditions
1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran ,  Hexamethylphosphoramide
Reference
Preparation of isonitriles from isothiocyanates
, Japan, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran ,  Hexamethylphosphoramide
Reference
Samarium diiodide promoted coupling reaction of isocyanates to oxamides
Liu, Yunshan; Bei, Meizhi; Zhou, Zhihua; Takaki, Ken; Fujiwara, Yuzo, Chemistry Letters, 1992, (7), 1143-4

Production Method 6

Reaction Conditions
1.1 0 °C; overnight, 0 °C → reflux
1.2 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Dichloromethane ;  20 min, rt; 1 h, 0 °C; 2 h, rt
Reference
Highly Stereoselective Ugi/Pictet-Spengler Sequence
Zhang, Bidong; Kurpiewska, Katarzyna; Doemling, Alexander, Journal of Organic Chemistry, 2022, 87(11), 7085-7096

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Tetrahydrofuran ;  1 h, 0 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  0 °C
Reference
Preparation of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine based tyrosyl-DNA phosphodiesterase 1 (TPD1) inhibitors
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Acetic anhydride ;  2 h, 55 °C
1.2 0 °C; 2 h, 25 °C
1.3 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Tetrahydrofuran ;  0 °C; 2 h, 0 °C
1.4 Reagents: Water ;  0 °C
Reference
Synthesis of Imides, Imidates, Amidines, and Amides by Intercepting the Aryne-Isocyanide Adduct with Weak Nucleophiles
Ghorai, Sourav; Lee, Daesung, Organic Letters, 2019, 21(18), 7390-7393

Production Method 9

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Phosphorus oxychloride Solvents: Toluene ;  6 min, rt
1.2 Solvents: Water ;  0.6 min, rt
Reference
Odorless isocyanide chemistry: An integrated microfluidic system for a multistep reaction sequence
Sharma, Siddharth; Maurya, Ram Awatar; Min, Kyoung-Ik; Jeong, Guan-Young; Kim, Dong-Pyo, Angewandte Chemie, 2013, 52(29), 7564-7568

Production Method 10

Reaction Conditions
1.1 Reagents: Triphenylphosphine
Reference
Isonitriles
, Germany, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 1,3-Benzenedisulfonyl dichloride Solvents: Dichloromethane ;  3 h, 110 °C
1.2 Reagents: Water ;  cooled
Reference
A general simple methodology for synthesis of isonitriles using benzene-1,3-disulfonyl dichloride
Ghorbani-Vaghei, Ramin; Amiri, Mostafa; Veisi, Hojat, Letters in Organic Chemistry, 2013, 10(1), 37-41

Production Method 12

Reaction Conditions
1.1 Reagents: Lithium perchlorate Solvents: Dimethylformamide
Reference
Electrochemical generation of alkyl and aryl isocyanides
Guirado, Antonio; Zapata, Andres; Gomez, Jesus L.; Trabalon, Luis; Galvez, Jesus, Tetrahedron, 1999, 55(31), 9631-9640

Production Method 13

Reaction Conditions
1.1 Reagents: Ethanaminium, N,N-diethyl-N-[[(methoxycarbonyl)amino]sulfonyl]-, inner salt Solvents: Dichloromethane
Reference
Dehydration of formamides using the Burgess reagent: a new route to isocyanides
Creedon, Siobhan M.; Crowley, H. Kevin; McCarthy, Daniel G., Journal of the Chemical Society, 1998, (6), 1015-1018

Production Method 14

Reaction Conditions
1.1 Reagents: Lithium perchlorate Solvents: Dimethylformamide
Reference
Electrochemical reduction of carbonimidoyl dichlorides. A new method for the preparation of isocyanides
Guirado, Antonio; Zapata, Andres; Fenor, Manuel, Tetrahedron Letters, 1992, 33(33), 4779-82

Production Method 15

Reaction Conditions
1.1 Reagents: Cyanuric chloride ,  Triethylamine Solvents: Ethanol ,  Dichloromethane ;  0 °C; 3 min, 50 °C; 100 °C → rt; 1 min, rt
Reference
Microwave-assisted synthesis of isonitriles: a general simple methodology
Porcheddu, Andrea; Giacomelli, Giampaolo; Salaris, Margherita, Journal of Organic Chemistry, 2005, 70(6), 2361-2363

Production Method 16

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Chloroform ;  20 min, 100 psi, 25 °C
Reference
Isocyanide chemistry enabled by continuous flow technology
Cerra, Bruno; Blondeau, Cecile; Cannalire, Rolando; Giustignano, Mariateresa; Shandiz, Shiva Tali; et al, ChemRxiv, 2022, 1, 1-5

Production Method 17

Reaction Conditions
1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran ,  Hexamethylphosphoramide
Reference
Reduction of heterocumulenes promoted by low-valent lanthanoids
Makioka, Yoshikazu; Liu, Yunshan; Bei, Beizhi; Zhou, Zhihua; Shindo, Takaaki; et al, Nippon Kagaku Kaishi, 1993, (5), 475-81

Production Method 18

Reaction Conditions
1.1 Reagents: Acetic anhydride ;  2 h, 55 °C; 55 °C → 0 °C
1.2 0 °C; 2 h, 25 °C
1.3 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Tetrahydrofuran ;  0 °C; 0 °C; 2 h, 0 °C
1.4 Reagents: Water
Reference
Silver-Catalyzed Selective Multicomponent Coupling Reactions of Arynes with Nitriles and Isonitriles
Ghorai, Sourav; Lin, Yongjia; Xia, Yuanzhi ; Wink, Donald J. ; Lee, Daesung, Organic Letters, 2020, 22(2), 642-647

Production Method 19

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Tetrahydrofuran ;  < 0 °C; < 0 °C; 3 h, < 0 °C; 1 h, < 0 °C → rt
Reference
4-Phenoxyquinoline-triazole-amide compounds as c-Met kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, China, , ,

Production Method 20

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Dichloromethane ;  0 °C; 1 h, 0 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  1 h, rt
Reference
Palladium-catalyzed direct coupling of 2-vinylanilines and isocyanides: an efficient synthesis of 2-aminoquinolines
Wang, Lijie; Ferguson, Jamie; Zeng, Fanlong, Organic & Biomolecular Chemistry, 2015, 13(47), 11486-11491

Isocyanobenzene Raw materials

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